Cas no 314282-88-7 (1,3,5,23,24-Pentahydroxy-30-nor-12,20(29)-oleanadien-28-oic acid; (1β,3β,5α)-form)
314282-88-7 structure
Product Name:1,3,5,23,24-Pentahydroxy-30-nor-12,20(29)-oleanadien-28-oic acid; (1β,3β,5α)-form
CAS No:314282-88-7
MF:C29H44O7
MW:504.655469894409
CID:6717951
Update Time:2024-03-03
1,3,5,23,24-Pentahydroxy-30-nor-12,20(29)-oleanadien-28-oic acid; (1β,3β,5α)-form Chemical and Physical Properties
Names and Identifiers
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- (+)-1beta,3beta,5alpha,23,24-Pentahydroxy-30-norolean-12,20(29)-dien-28-oic acid
- 1,3,5,23,24-Pentahydroxy-30-nor-12,20(29)-oleanadien-28-oic acid; (1β,3β,5α)-form
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- Inchi: 1S/C29H44O7/c1-17-7-8-27(23(34)35)11-9-24(2)18(19(27)13-17)5-6-20-25(24,3)10-12-29(36)26(20,4)21(32)14-22(33)28(29,15-30)16-31/h5,19-22,30-33,36H,1,6-16H2,2-4H3,(H,34,35)
- InChI Key: QNGKJIVXPKRSAZ-UHFFFAOYSA-N
- SMILES: CC12C3(C(C4C(C(=O)O)(CC3)CCC(=C)C4)=CCC1C1(C(CC(C(C1(O)CC2)(CO)CO)O)O)C)C
Computed Properties
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 36
- XLogP3: 3.986
1,3,5,23,24-Pentahydroxy-30-nor-12,20(29)-oleanadien-28-oic acid; (1β,3β,5α)-form Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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